Cas no 49570-21-0 (Pyrazine, 1,4-dihydro-2,6-diphenyl-1,4-bis(phenylmethyl)-)

• Product name: Pyrazine, 1,4-dihydro-2,6-diphenyl-1,4-bis(phenylmethyl)-
• CAS No: 49570-21-0
• MF: C₃₀H₂₆N₂
• MW: 414.540847301483
• CID: 334896
• PubChem ID: 301915

Pyrazine, 1,4-dihydro-2,6-diphenyl-1,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 1,4-dihydro-2,6-diphenyl-1,4-bis(phenylmethyl)-
• 1,4-dibenzyl-2,6-diphenylpyrazine
• 1,4-Dibenzyl-1,4-dihydro-2,6-diphenyl-pyrazin
• 1,4-dibenzyl-2,6-diphenyl-1,4-dihydro-pyrazine
• 1,4-Dibenzyl-3,5-diphenyl-1,4-dihydropyrazine
• AC1L6ZFX
• CTK1D8822
• NSC180842
• NSC-180842
• 1,4-Dibenzyl-2,6-diphenyl-1,4-dihydropyrazine
• 49570-21-0
• DTXSID70306884

• Inchi： InChI=1S/C30H26N2/c1-5-13-25(14-6-1)21-31-23-29(27-17-9-3-10-18-27)32(22-26-15-7-2-8-16-26)30(24-31)28-19-11-4-12-20-28/h1-20,23-24H,21-22H2
• InChI Key： RNSLPMJGGDPSLN-UHFFFAOYSA-N
• SMILES： C1=CC=C(CN2C=C(C3=CC=CC=C3)N(CC3=CC=CC=C3)C(C3=CC=CC=C3)=C2)C=C1

Computed Properties

• Exact Mass: 414.20978
• Monoisotopic Mass: 414.209599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 6.6

Experimental Properties

• Density: 1.164
• Boiling Point: 589.2°Cat760mmHg
• Flash Point: 267°C
• Refractive Index: 1.663
• PSA: 6.48
• LogP: 7.28240